Cas no 1445771-24-3 (Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate)

• Product Name: Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate
• CAS No: 1445771-24-3
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 6192687
• PubChem ID: 100082161
• Update Time: 2025-06-15

Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}-3,5-dimethyl-1H-pyrazol-1-yl)acetate
• 1445771-24-3
• EN300-26595135
• Z1556169732
• Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate

• Inchi： 1S/C16H22N4O3/c1-6-23-15(21)9-20-12(5)14(11(4)19-20)7-13(8-17)16(22)18-10(2)3/h7,10H,6,9H2,1-5H3,(H,18,22)/b13-7+
• InChI Key： VZANDTICEUULAT-NTUHNPAUSA-N
• SMILES： O(CC)C(CN1C(C)=C(/C=C(\C#N)/C(NC(C)C)=O)C(C)=N1)=O

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate

Comprehensive Overview of Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate (CAS No. 1445771-24-3)

Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate, with the CAS number 1445771-24-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and cyanoacrylate moieties, exhibits versatile applications in drug discovery and functional material development. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, making it a subject of ongoing studies in bioactive molecule design.

The structural complexity of Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate allows it to serve as a key intermediate in synthesizing more complex molecules. Its E-configuration and hydrogen-bonding capacity contribute to its stability and reactivity, which are critical for applications in high-performance materials. Recent trends in green chemistry have also highlighted the compound's potential in sustainable synthesis routes, aligning with the global push for eco-friendly chemical processes.

In the context of drug development, this compound's cyano and ester functional groups make it a promising candidate for modulating enzyme activity. Its relevance to kinase inhibition and signal transduction pathways has been explored in preliminary studies, addressing growing interest in targeted therapies for chronic diseases. Additionally, its fluorescence properties have sparked investigations into its use as a molecular probe in diagnostic applications.

From a commercial perspective, CAS No. 1445771-24-3 is often sought after by pharmaceutical manufacturers and research institutions due to its niche applications. The compound's synthesis and purification processes are frequently discussed in scientific forums, reflecting the demand for optimized protocols. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern laboratories.

As the scientific community continues to explore Ethyl 2-[4-[(E)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]-3,5-dimethylpyrazol-1-yl]acetate, its role in personalized medicine and smart materials is expected to expand. With advancements in computational chemistry, researchers can now predict its interactions with greater accuracy, accelerating its adoption in cutting-edge applications. This compound exemplifies the intersection of innovation and practical utility in contemporary chemical research.